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Compound of Interest

5-chloropyrimidine-2-carboxylic
Acid

cat. No.: B1278066

Compound Name:

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 5-chloropyrimidine-2-carboxylic acid. Specific safety data for this compound
is limited; therefore, this guide is compiled based on information from safety data sheets (SDS)
of structurally similar compounds, including its isomers (such as 2-chloropyrimidine-5-
carboxylic acid) and related chlorinated pyridine and pyrimidine derivatives. The provided data
should be used as a precautionary guide and not as a definitive representation of this specific
compound's properties. Researchers, scientists, and drug development professionals are
advised to handle this chemical with the utmost care and to perform a thorough risk
assessment before use.

Hazard Identification and Classification

5-Chloropyrimidine-2-carboxylic acid is anticipated to be a hazardous substance. Based on
data from analogous compounds, it is likely classified as an irritant and potentially harmful.

Anticipated GHS Classification:
o Skin Corrosion/Irritation: Category 2
o Serious Eye Damage/Eye Irritation: Category 2A

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)
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Signal Word: Warning

Anticipated Hazard Statements:

o Causes skin irritation.

o Causes serious eye irritation.

e May cause respiratory irritation.

Physical and Chemical Properties

Quantitative data for 5-chloropyrimidine-2-carboxylic acid is not readily available. The
following table summarizes the properties of a closely related isomer, 2-chloropyrimidine-5-
carboxylic acid, to provide an estimate.

Value (for 2-chloropyrimidine-5-carboxylic
Property

acid)
Molecular Formula C5H3CIN202
Molecular Weight 158.54 g/mol
Appearance White to yellow crystalline solid
Melting Point 126-131 °C
Boiling Point 411.4 °C at 760 mmHg
Flash Point 202.6 °C
Density 1.58 g/cm3
pKa 2.51 £ 0.10 (Predicted)
Storage Temperature 2-8°C under inert gas (Nitrogen or Argon)

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing
exposure.
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Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Personal Protective Equipment (PPE):

Protection Type Specifications

Wear chemical safety goggles or glasses with
Eye/Face Protection side-shields conforming to EN166 or NIOSH
standards.[2]

Chemical-resistant gloves (e.qg., nitrile rubber)

should be worn. Inspect gloves before use and
Skin Protection dispose of them properly after handling.[2] A lab

coat or other protective clothing is required to

prevent skin contact.

For nuisance exposures or when dust may be
generated, use a P95 (US) or P1 (EU EN 143)

Respiratory Protection particle respirator.[2] For higher-level protection,
use type OV/AG/P99 (US) or ABEK-P2 (EU EN
143) respirator cartridges.[2]

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or vapors.[2][3]

Wash hands thoroughly after handling the material.[3]

Avoid dust formation and accumulation.[2][3]
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e Use only in a chemical fume hood.

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

e The recommended storage temperature for the analogous compound, 2-chloropyrimidine-5-
carboxylic acid, is under an inert atmosphere at 2-8°C.

First-Aid Measures

In case of exposure, immediate action is necessary.

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[2][3]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.[3]
Skin Contact . . oo
Remove contaminated clothing. If irritation

persists, seek medical attention.[3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[2][3] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person.[2] Rinse

mouth with water and consult a physician.[2]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides (NOXx),
carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas may be
generated.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[2] Wear appropriate personal
protective equipment (see Section 3). Avoid breathing dust and ensure adequate ventilation.

[2]
Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]

Containment and Cleanup: Sweep up the spilled material without creating dust.[2] Place the
material in a suitable, closed container for disposal.[2]

Disposal Considerations

Waste Disposal: Disposal of this chemical must be in accordance with all applicable federal,
state, and local environmental regulations. It is recommended to use a licensed professional
waste disposal service. The product may be burned in a chemical incinerator equipped with
an afterburner and scrubber.

Experimental Protocols & Workflows
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 5-

chloropyrimidine-2-carboxylic acid in a research environment.
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Workflow for Safe Handling of 5-Chloropyrimidine-2-carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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